Cas no 852137-21-4 (N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide)

• Product Name: N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide
• CAS No: 852137-21-4
• MF: C₂₀H₂₂N₂O₂
• MW: 322.400885105133
• CID: 6336208
• PubChem ID: 4390798
• Update Time: 2025-06-11

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide
• 852137-21-4
• CHEMBL2093227
• AKOS024591945
• N-[(1,2-dimethylindol-5-yl)methyl]-2-ethoxybenzamide
• F0651-0159
• SR-01000130296-1
• N-[(1,2-dimethyl-1H-indol-5-yl)methyl]-2-ethoxybenzamide
• SR-01000130296
• N-((1,2-dimethyl-1H-indol-5-yl)methyl)-2-ethoxybenzamide
• TDR77684

• Inchi： 1S/C20H22N2O2/c1-4-24-19-8-6-5-7-17(19)20(23)21-13-15-9-10-18-16(12-15)11-14(2)22(18)3/h5-12H,4,13H2,1-3H3,(H,21,23)
• InChI Key： LYUZKGKZHMBROK-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC=CC=1C(NCC1C=CC2=C(C=1)C=C(C)N2C)=O

Computed Properties

• Exact Mass: 322.168127949g/mol
• Monoisotopic Mass: 322.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 43.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide

Professional Introduction to N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide (CAS No. 852137-21-4)

N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide, a compound with the chemical identifier CAS No. 852137-21-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The intricate architecture of this molecule, featuring a benzamide moiety linked to a dimethylindole core, positions it as a promising candidate for further investigation in drug discovery and development.

The benzamide functional group is well-documented for its role in various pharmacological applications, often contributing to the molecule's solubility and bioavailability. In contrast, the dimethylindole moiety is less commonly explored but has shown promise in certain therapeutic contexts. The combination of these two structural elements in N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide suggests a unique set of properties that could be leveraged for therapeutic benefits.

Recent research in medicinal chemistry has highlighted the importance of indole derivatives in developing novel therapeutic agents. The dimethylindole core in this compound is particularly intriguing due to its potential interaction with biological targets such as enzymes and receptors. Studies have demonstrated that modifications in the indole ring can significantly alter the pharmacological profile of molecules, making them more effective or selective in their interactions.

One of the most compelling aspects of N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide is its potential as an intermediate in synthesizing more complex pharmaceutical agents. The presence of both the benzamide and ethoxy substituents provides multiple points for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This flexibility makes it an attractive scaffold for designing new drugs with enhanced efficacy and reduced side effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the dimethylindole core efficiently. These methods not only improve yield but also enhance purity, which are critical factors in pharmaceutical development.

In terms of biological activity, preliminary studies on N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide have shown promising results in various assays. The compound has demonstrated potential inhibitory effects on certain enzymes implicated in inflammatory and neurological disorders. Additionally, its interaction with cell receptors has been explored, revealing possible applications in treating conditions such as pain and neurodegeneration.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide is metabolized and distributed within the body is crucial for optimizing its therapeutic potential. Advanced analytical techniques, including mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have been utilized to study its metabolic pathways and degradation products.

One particularly interesting finding from recent research is the compound's ability to modulate certain signaling pathways at the molecular level. By interacting with specific proteins and enzymes, N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide may influence critical biological processes involved in disease progression. This insight has opened up new avenues for developing targeted therapies based on this molecular scaffold.

The development of novel pharmaceutical agents often involves extensive collaboration between chemists, biologists, and clinicians. N-(1,2-dimethyl-1H-indol-5-yl)methyl-2-ethoxybenzamide serves as a prime example of how interdisciplinary research can lead to significant breakthroughs. By combining synthetic chemistry expertise with biological testing capabilities, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

Looking ahead, the future prospects for N-(1,2-dimethyl-1H-indol-5-ylmethyl)-2 ethoxybenzamide are bright. Ongoing studies aim to further refine its chemical structure to enhance its pharmacological properties while minimizing potential side effects. Additionally, exploring its potential applications in preclinical models will provide valuable insights into its therapeutic efficacy and safety profile.

In conclusion, N-(1,2-dimethyl - 1H-indol - 5 - yl)methyl - 2 ethoxybenzamide (CAS No. 852137 - 21 - 4) represents a significant advancement in pharmaceutical chemistry with considerable potential for therapeutic applications. Its unique structural features and promising biological activities make it an attractive candidate for further research and development. As our understanding of molecular interactions continues to grow , compounds like this one will play an increasingly important role in addressing complex diseases and improving patient outcomes.